17-Deoxy Cortienyl Aldehyde
Description
17-Deoxy Cortienyl Aldehyde is a corticosteroid derivative characterized by the absence of a hydroxyl group at the C-17 position, replaced by a methine group (δC 51.9, d) . This structural modification distinguishes it from its hydroxylated counterparts, such as cortienyl derivatives, and impacts its physicochemical and biological properties. The compound exists in stereoisomeric forms, including (E)- and (Z)-17-deoxyaldehyde derivatives, with molecular weights of 344.45 g/mol and distinct spatial configurations that influence reactivity and stability .
Properties
Molecular Formula |
C₂₀H₂₈O₃ |
|---|---|
Molecular Weight |
316.43 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison with Similar Compounds
Key Structural Features
- 17-Deoxy Cortienyl Aldehyde : Lacks the C-17 hydroxyl group, resulting in a methine group at this position. NMR data (¹H: δH 1.16, m; ¹³C: δC 51.9, d) confirm this alteration .
- Cortienyl Derivatives (e.g., Compound 1 in ) : Retain a tertiary hydroxyl group at C-17 (δC 84.9, s), enhancing polarity and hydrogen-bonding capacity.
- 17-Deoxy Dexamethasone: Another 17-deoxy corticosteroid, identified as a degradation product of clobetasol. It shares the absence of the C-17 hydroxyl group but retains glucocorticoid-related functional groups .
Table 1: Structural and Molecular Comparison
| Compound | C-17 Substituent | Molecular Weight (g/mol) | Key Features |
|---|---|---|---|
| 17-Deoxy Cortienyl Aldehyde | Methine (CH) | 344.45 | Aldehyde group, stereoisomeric forms |
| Cortienyl Derivative (Compound 1) | Hydroxyl (OH) | ~360 (estimated) | Enhanced polarity, hydrogen bonding |
| 17-Deoxy Dexamethasone | Methine (CH) | 392.44 | Glucocorticoid backbone, degradation product |
| (E)-17-Deoxyaldehyde | Aldehyde (CHO) | 344.45 | E-configuration, stabilized steric interactions |
| (Z)-17-Deoxyaldehyde | Aldehyde (CHO) | 344.45 | Z-configuration, potential isomerization risks |
Pharmacological and Functional Comparisons
Stability and Degradation
- 17-Deoxy Derivatives : Prone to degradation under oxidative or acidic conditions. For example, 17-deoxy dexamethasone forms as a degradant in clobetasol formulations due to excipient interactions and pH shifts .
- Stereoisomer Stability : The (E)- and (Z)-isomers of 17-deoxyaldehyde may exhibit differential stability, with the Z-form more susceptible to isomerization under UV exposure .
Table 2: Stability Profiles
| Compound | Major Degradation Pathways | Key Degradants |
|---|---|---|
| 17-Deoxy Cortienyl Aldehyde | Oxidation, isomerization | Enol aldehyde isomers, ketones |
| 17-Deoxy Dexamethasone | Hydrolysis, oxidation | 21-Dehydro derivatives, oxetanes |
| Cortienyl Derivatives | Dehydration, photo-degradation | Dehydrated analogs, epoxides |
Enzymatic Interactions and Metabolism
Aldehyde Dehydrogenase (ALDH) Interactions
Role of Aldehyde Deformylating Oxygenases (ADO)
ADO enzymes catalyze the conversion of aldehydes to alkanes.
Q & A
Q. How should researchers address low yields in the synthesis of 17-Deoxy Cortienyl Aldehyde derivatives?
- Methodological Answer : Optimize reaction stoichiometry via Design of Experiments (DoE) frameworks (e.g., response surface methodology). Screen alternative catalysts (e.g., organocatalysts vs. transition metals) and solvents (e.g., DMF vs. THF). For purification, employ flash chromatography with gradient elution or recrystallization in polar aprotic solvents. Report yield calculations (theoretical vs. actual) with error margins .
Tables for Methodological Reference
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